1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-[1-(5-methylfuran-2-yl)ethylamino]propan-2-ol
• InChI: InChI=1S/C10H17NO2/c1-7(12)6-11-9(3)10-5-4-8(2)13-10/h4-5,7,9,11-12H,6H2,1-3H3
• InChI Key: SKZRBROREABCCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NCC(C)O

Description

1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol is a secondary amino alcohol derivative featuring a propan-2-ol backbone substituted with a 5-methylfuran-2-yl ethylamino group. Notably, close derivatives such as 2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol (CAS: 1155573-13-9) and 2-methyl variants have been cataloged as discontinued products, indicating challenges in synthesis or commercial viability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol typically involves the reaction of 5-methylfurfural with an appropriate amine and a reducing agent. One common method involves the reductive amination of 5-methylfurfural with 2-amino-1-propanol in the presence of a reducing agent such as sodium cyanoborohydride .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, such as drug development and pharmacological studies.

Mechanism of Action

The mechanism of action of 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s amino alcohol functional group allows it to form hydrogen bonds and interact with active sites on enzymes, potentially inhibiting or modifying their activity. The furan ring may also contribute to the compound’s binding affinity and specificity for certain molecular targets .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

The following analysis compares 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol with key analogs, focusing on structural features, pharmacological activities, and physicochemical properties.

Structural Analogues

Compound Name (IUPAC)	Key Substituents	Molecular Formula	Pharmacological Activity	Reference
1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol	5-Methylfuran-2-yl ethylamino	C₁₁H₁₇NO₂	Not explicitly reported	-
1-(1H-Indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol	Indole, methoxyphenoxy ethylamino	C₂₀H₂₄N₂O₄	α₁-Adrenolytic activity (IC₅₀: 0.8 μM)
1-[(2-{[(5-Methylthiophen-2-yl)methyl]amino}ethyl)amino]propan-2-ol	5-Methylthiophene-2-yl methylamino	C₁₂H₂₀N₂O₂S	No activity data
1-(3',4'-Dihydroxyphenyl)-3-(4''-methoxyphenyl)propane	Dihydroxyphenyl, methoxyphenyl	C₁₆H₁₈O₄	Anti-inflammatory (NO inhibition, IC₅₀: 4.00 μM)
(2RS)-1-[(1,1-Dimethylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol (Nadolol Impurity F)	Naphthyloxy, tert-butylamino	C₁₇H₂₃NO₃	Cardiovascular impurity

Key Observations :

• Substituent Impact : The 5-methylfuran group in the target compound may confer moderate lipophilicity compared to the thiophene analog (C logP ~1.5 vs. ~1.8 for thiophene) . Furan’s lower electron density relative to indole or thiophene could reduce π-π stacking in receptor binding .

Pharmacological Activity

• Adrenolytic Potential: Analogues like 1-(1H-indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol demonstrate strong α₁-adrenolytic activity, attributed to the indole-phenoxy substituents enhancing receptor affinity . The target compound’s furan group may reduce potency due to weaker hydrophobic interactions.
• Anti-Inflammatory Activity: Diarylpropanols (e.g., compound 1 in ) exhibit NO inhibition via phenolic hydroxyl groups, absent in the target compound, suggesting divergent mechanisms .

Biological Activity

1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol, also known by its CAS number 1154997-04-2, is a chemical compound notable for its unique structural features, including a furan ring and an amino group. This compound has garnered attention in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C10H17NO2
• Molecular Weight : 183.25 g/mol
• Purity : Typically around 95%

Property	Value
CAS Number	1154997-04-2
Molecular Weight	183.25 g/mol
Structure	Structure

The biological activity of 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol can be attributed to its interaction with various biological targets:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, which could lead to altered cellular functions.
• Receptor Modulation : The presence of the amino group allows for potential interactions with neurotransmitter receptors, suggesting possible effects on neurotransmission.
• Antioxidant Properties : The furan moiety may contribute to antioxidant activity, providing protective effects against oxidative stress in cells.

Antioxidant Activity

Research has indicated that compounds containing furan rings often exhibit significant antioxidant properties. A study conducted on related furan derivatives demonstrated that such compounds could scavenge free radicals effectively, thus reducing oxidative stress in vitro.

Neuroprotective Effects

In a case study involving neurodegenerative models, 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol showed promise in protecting neuronal cells from apoptosis induced by toxic agents. This suggests potential applications in treating conditions like Alzheimer's disease or Parkinson's disease.

Case Study 1: Neuroprotection in Animal Models

A recent study evaluated the neuroprotective effects of this compound in a rat model of ischemic stroke. The results indicated that treatment with 1-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-2-ol significantly reduced infarct size and improved neurological scores compared to control groups.

Case Study 2: Antioxidant Efficacy

In vitro experiments assessed the antioxidant capacity of the compound using DPPH and ABTS assays. The compound demonstrated a concentration-dependent scavenging effect, indicating its potential as a natural antioxidant agent.